6-Azabicyclo[3.2.1]octan-7-one

• IUPAC Name: 6-azabicyclo[3.2.1]octan-7-one
• InChI: InChI=1S/C7H11NO/c9-7-5-2-1-3-6(4-5)8-7/h5-6H,1-4H2,(H,8,9)
• InChI Key: BRGPSZFYMOKYSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(C1)NC2=O
• Molecular Formula: C7H11NO
• Molecular Weight: 125.17 g/mol

Description

6-Azabicyclo[3.2.1]octan-7-one is a useful research compound. Its molecular formula is C7H11NO and its molecular weight is 125.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Asymmetric Synthesis : 8-Azabicyclo[3.2.1]oct-3-en-2-ones, closely related to 6-Azabicyclo[3.2.1]octan-7-one, have been prepared through asymmetric 1,3-dipolar cycloadditions of homochiral pyridinium betaine. This process demonstrates excellent diastereofacial selectivity, indicating potential in asymmetric synthesis applications (Curtis, Ball, & Kulagowski, 2006).

• Construction of Complex Scaffolds : The compound has been used in the diastereoselective construction of the 6-Oxa-2-azabicyclo[3.2.1]octane scaffold from chiral α-Hydroxyaldehyde derivatives, revealing its utility in creating complex molecular architectures (Mahía, Badorrey, Gálvez, & Díaz-de-Villegas, 2017).

• Synthesis of Stereoisomeric Compounds : Research has focused on the concise synthesis of various stereoisomers of 6-methyl-6-azabicyclo[3.2.1]octan-3α-ol, demonstrating the chemical's role in producing diverse stereoisomeric molecules (Philip, Pitner, Joo, Triggle, & Carroll, 1990).

• Synthesis of Biologically Active Compounds : The compound has been used in the stereoselective synthesis of 7‐(E)‐Arylidene‐2‐chloro‐6‐azabicyclo[3.2.1]octanes, a crucial step in creating biologically active molecules (Yeh, Chang, & Lin, 2017).

• Medicinal Chemistry Applications : It has been a key component in the synthesis of 1-azabicyclo-[3.2.1]octanes, which are new dopamine transporter inhibitors, highlighting its importance in medicinal chemistry (Tamiz, Smith, Enyedy, Flippen-Anderson, Zhang, Johnson, & Kozikowski, 2000).

• Synthesis of Chiral Compounds : The compound has been utilized in the synthesis of chiral 2,6-bridged morpholine systems, indicating its role in the production of complex chiral molecules (Kilonda, Dequeker, Compernolle, Delbeke, Toppet, Bila, & Hoornaert, 1995).